2-[(3,5-Dimethylphenyl)thio]ethyl ethyl ether

• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 1-(2-ethoxyethylsulfanyl)-3,5-dimethylbenzene
• InChI: InChI=1S/C12H18OS/c1-4-13-5-6-14-12-8-10(2)7-11(3)9-12/h7-9H,4-6H2,1-3H3
• InChI Key: FTDIXCPTGXEVPL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCSC1=CC(=CC(=C1)C)C

Description

2-[(3,5-Dimethylphenyl)thio]ethyl ethyl ether is a useful research compound. Its molecular formula is C12H18OS and its molecular weight is 210.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-chloro-2-ethoxyethane (5.90 mL, 54.3 mmol) and 3,5-dimethylbenzenethiol (5.00 g, 36.2 mmol) in N,N-dimethylformamide (140 mL) were added potassium carbonate (5.50 g, 39.8 mmol) and potassium iodide (0.90 g, 5.43 mmol) under stirring at room temperature, and the mixture was stirred at 80° C. for 5 hr. The reaction mixture was concentrated under reduced pressure, and water was added to the residue. The mixture was extracted with diethyl ether. The extract was dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane-hexane/ethyl acetate=10/1) to give the title compound (5.80 g, yield 76%) as a colorless oil.

Synthesis routes and methods II

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